Cas no 1260614-18-3 ((3R)-6-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: (3R)-6-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 1260614-18-3
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 4933895
• Update Time: 2025-10-05

(3R)-6-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-6-METHYLCHROMAN-3-CARBOXYLIC ACID
• AB56546
• (3R)-6-METHYLCHROMANE-3-CARBOXYLIC ACID
• (3R)-6-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

• Inchi： 1S/C11H12O3/c1-7-2-3-10-8(4-7)5-9(6-14-10)11(12)13/h2-4,9H,5-6H2,1H3,(H,12,13)/t9-/m1/s1
• InChI Key： UUHUXJJYCVPIDW-SECBINFHSA-N
• SMILES： O1C2C=CC(C)=CC=2C[C@@H](C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5

Additional information on (3R)-6-methyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Introduction to (3R)-6-Methyl-3,4-Dihydro-2H-1-Benzopyran-3-Carboxylic Acid (CAS No. 1260614-18-3)

The compound (3R)-6-Methyl-3,4-Dihydro-2H-1-Benzopyran-3-Carboxylic Acid, identified by the CAS number 1260614-18-3, is a fascinating molecule with significant potential in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities and structural versatility. The molecule's unique stereochemistry at the (3R) configuration plays a crucial role in its pharmacokinetic properties and bioavailability.

Recent studies have highlighted the importance of benzopyran derivatives in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The presence of the methyl group at position 6 and the carboxylic acid group at position 3 introduces a balance between hydrophobicity and hydrophilicity, making this compound an ideal candidate for further exploration in medicinal chemistry. Researchers have demonstrated that such structural modifications can significantly enhance the compound's ability to cross cellular membranes while maintaining its stability in physiological conditions.

The synthesis of (3R)-6-Methyl-3,4-Dihydro-2H-1-Benzopyran-3-Carboxylic Acid involves a multi-step process that typically includes ring formation via cyclization reactions followed by stereochemical control during the carboxylation step. Advanced techniques such as enantioselective catalysis have been employed to ensure high enantiomeric excess, which is critical for its pharmacological applications. The compound's structure has been optimized through computational modeling, which has provided insights into its potential interactions with biological targets such as enzymes and receptors.

In terms of applications, this compound has shown promise in preclinical studies as a potential lead molecule for treating neurodegenerative diseases. Its ability to modulate oxidative stress pathways and inhibit pro-inflammatory cytokines has been extensively studied using in vitro models. Recent findings suggest that it may also exhibit anti-cancer properties by inducing apoptosis in cancer cells while sparing normal cells, a characteristic that is highly desirable in oncology drug development.

The structural uniqueness of (3R)-6-Methyl-3,4-Dihydro-2H-1-Benzopyran derivatives makes them valuable tools for studying molecular recognition and drug design principles. By leveraging modern analytical techniques such as X-ray crystallography and NMR spectroscopy, researchers have been able to elucidate the compound's three-dimensional structure and its interactions with biomolecules. These studies have paved the way for rational drug design strategies aimed at improving the compound's efficacy and reducing potential side effects.

In conclusion, (3R)-6-Methyl-3,4-Dihydro-2H-1-Benzopyran-3-Carboxylic Acid represents a compelling example of how structural modifications can enhance the therapeutic potential of natural product-derived compounds. With ongoing research focusing on its pharmacokinetics, toxicity profile, and mechanism of action, this compound holds great promise for advancing into clinical trials and becoming a valuable addition to the pharmaceutical arsenal.